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Compound of Interest

Compound Name: 3-Methoxy-9h-fluorene
CAS No.: 7235-14-5
Cat. No.: B13136488
Get Quote
. J

Executive Summary & Chemical Profile

This guide provides an autonomous, field-validated protocol for the disposal of 3-Methoxy-9H-
fluorene. As a fluorene derivative often used in optoelectronics and organic synthesis, this
compound presents specific challenges regarding aquatic toxicity and persistence. Unlike
standard organic solvents, fluorene derivatives are lipophilic and bioaccumulative. Under no
circumstances should this compound be discharged into municipal drainage systems.

Chemical Identification
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Parameter Data

Chemical Name 3-Methoxy-9H-fluorene
CAS Number 2526-37-6

Molecular Formula C14H120

Physical State Solid (Crystalline/Powder)

Insoluble in water; Soluble in DCM, Ethyl

Solubility
Acetate, Chloroform

Hazard Assessment (The "Why" Behind the
Protocol)

Effective disposal requires understanding the specific risks. We do not simply "bin" chemicals;

we segregate based on reactivity and toxicology.

Global Harmonized System (GHS) Classification[2]

o Aquatic Toxicity (Category 1): The core fluorene structure is highly toxic to aquatic life with
long-lasting effects.[1] This dictates the absolute prohibition of sink disposal.

o Skin/Eye Irritant (Category 2/2A): Dust generation during weighing or transfer poses an

inhalation and contact risk.

o Combustible Dust: Like many organic solids, fine particulates can form explosive mixtures

with air.

Reactivity Profile

¢ Incompatibilities: Strong oxidizing agents (e.g., Perchlorates, Nitric Acid).

 Stability: Stable under ambient conditions but susceptible to oxidation at the C9 position.

Pre-Disposal Segregation & Handling
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Check Availability & Pricing

The Golden Rule of Chemical Waste:Never mix incompatible waste streams. Segregation is
the first line of defense against lab accidents.

A. Solid Waste (Pure Compound/Contaminated Debris)

o Container: High-density polyethylene (HDPE) wide-mouth jar or designated "Hazardous
Solid Waste" pail with a liner.

e Labeling: Must be labeled "Hazardous Waste - Solid Organic - Toxic to Aquatic Life."

o Debris: Contaminated weigh boats, pipettes, and gloves (nitrile) must go into this solid waste
stream, not regular trash.

B. Liquid Waste (Reaction Mixtures/Mother Liquor)

If the compound is dissolved in solvent:
« |dentify the Solvent:
o Halogenated (DCM, Chloroform) — Red Can/Tag
o Non-Halogenated (Acetone, Ethyl Acetate, Hexane) — Clear/Yellow Can/Tag

e Concentration Check: If the concentration of 3-Methoxy-9H-fluorene is >5%, note "High
PAH Content" on the tag to alert waste handlers of potential precipitation in the drum.

Disposal Workflow: The Decision Matrix

This self-validating workflow ensures that the researcher makes the correct disposal decision
every time, minimizing institutional liability.
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Waste Generation:
3-Methoxy-9H-fluorene

Determine Physical State

Dry Solid In Solution

Solid / Crystalline

(or Contaminated Debris) DiEselien 1 o Ui

Check Solvent Type

Container: Wide-Mouth HDPE
Label: Solid Hazardous Waste Contains Halogens
(Toxic/Irritant)

No Halogens

Halogenated Solvent Non-Halogenated Solvent
(e.g., DCM, Chloroform) (e.g., Acetone, Hexane)

Container: Carboy (Halogenated) Container: Carboy (Non-Halogenated)
Label: Organic Solvents + Toxic Solid Label: Flammable Solvents + Toxic Solid

Hazardous Waste Storage Area
(90-Day Accumulation Limit)

Final Disposal:
High-Temp Incineration
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Figure 1: Decision matrix for segregating 3-Methoxy-9H-fluorene waste streams based on
physical state and solvent compaosition.

Spill Management Protocol
In the event of a spill, immediate containment is required to prevent migration into floor drains.
« Isolate: Evacuate the immediate area. Mark boundaries.

o PPE: Don Nitrile gloves (double-gloving recommended), lab coat, and safety goggles. If
powder is fine/dusty, use an N95 or P100 respirator.

e Containment:

o Solid Spill: Do not dry sweep (creates dust).[2] Cover with wet paper towels or use a HEPA
vacuum designated for chemical cleanup.

o Liquid Spill: Cover with absorbent pads or vermiculite.[3]

e Cleanup: Scoop material into the Solid Hazardous Waste container. Wipe the surface with
Acetone, then soap and water. Place all cleanup materials into the same waste container.

Regulatory Compliance (RCRA & EPA)

While 3-Methoxy-9H-fluorene is not explicitly listed on the EPA "U-List" (unlike Fluoranthene,
U120), it must be managed as a Hazardous Chemical Waste due to its toxicity profile.

» Waste Classification: Non-RCRA Listed, but exhibits Toxicity characteristics.

o Disposal Method: The only acceptable final disposal method is High-Temperature
Incineration at a permitted facility. This ensures the destruction of the polycyclic aromatic
structure.

e Drain Disposal:STRICTLY PROHIBITED. Violation of the Clean Water Act.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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